1-(2-methylphenyl)-4-nitrosopiperazine
Overview
Description
1-(2-methylphenyl)-4-nitrosopiperazine is a useful research compound. Its molecular formula is C11H15N3O and its molecular weight is 205.3. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-methylphenyl)-4-nitrosopiperazine involves the nitrosation of 1-(2-methylphenyl)piperazine using a nitrosating agent.", "Starting Materials": [ "1-(2-methylphenyl)piperazine", "Nitrosating agent (e.g. sodium nitrite, nitric acid)" ], "Reaction": [ "1. Dissolve 1-(2-methylphenyl)piperazine in a suitable solvent (e.g. ethanol, methanol).", "2. Add the nitrosating agent slowly to the solution while stirring at a low temperature (e.g. 0-5°C).", "3. Continue stirring the reaction mixture for a period of time (e.g. 1-2 hours) at the same temperature.", "4. Quench the reaction by adding a suitable reagent (e.g. sodium sulfite, sodium thiosulfate) to destroy excess nitrosating agent.", "5. Isolate the product by filtration or extraction with a suitable solvent (e.g. dichloromethane, ethyl acetate).", "6. Purify the product by recrystallization or chromatography (e.g. silica gel column chromatography)." ] } | |
CAS No. |
2751615-89-9 |
Molecular Formula |
C11H15N3O |
Molecular Weight |
205.3 |
Purity |
95 |
Origin of Product |
United States |
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